Cas no 1261945-18-9 (2-fluoro-5-(4-methoxy-2-methylphenyl)phenol)

• Product Name: 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol
• CAS No: 1261945-18-9
• MF: C₁₄H₁₃FO₂
• MW: 232.250227689743
• MDL: MFCD18313735
• CID: 1219274
• PubChem ID: 53219416
• Update Time: 2025-10-29

2-fluoro-5-(4-methoxy-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol
• 1261945-18-9
• MFCD18313735
• 4-Fluoro-4'-methoxy-2'-methyl[1,1'-biphenyl]-3-ol
• DTXSID00684263
• Z3244917007

• MDL： MFCD18313735
• Inchi： 1S/C14H13FO2/c1-9-7-11(17-2)4-5-12(9)10-3-6-13(15)14(16)8-10/h3-8,16H,1-2H3
• InChI Key： QOXAABJIKWYDHR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1C=CC(=CC=1C)OC

Computed Properties

• Exact Mass: 232.08995782g/mol
• Monoisotopic Mass: 232.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol

Comprehensive Overview of 2-Fluoro-5-(4-Methoxy-2-Methylphenyl)Phenol (CAS No. 1261945-18-9)

2-Fluoro-5-(4-methoxy-2-methylphenyl)phenol (CAS No. 1261945-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This fluorinated phenolic derivative is characterized by its unique molecular structure, combining a fluoro-substituted phenol with a methoxy-methylphenyl moiety. Its distinct chemical properties make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The compound's systematic name, 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol, reveals its structural features: a phenol ring with a fluorine atom at the 2-position and a 4-methoxy-2-methylphenyl group at the 5-position. This specific arrangement contributes to its interesting electronic properties and potential applications in drug discovery and functional materials. Researchers are particularly interested in how the fluoro group and methoxy group influence the compound's reactivity and biological activity.

In pharmaceutical research, 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol serves as a key building block for the development of novel therapeutic agents. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) groups on the aromatic system creates interesting possibilities for molecular interactions. Current studies explore its potential as a precursor for CNS-active compounds, given the pharmacological importance of fluorinated aromatic systems in modern medicine.

The material science applications of CAS 1261945-18-9 are equally promising. Its structural features make it suitable for incorporation into advanced polymers and liquid crystal materials. The compound's ability to influence mesomorphic properties while maintaining thermal stability is particularly valuable for display technologies and optoelectronic devices. Recent patent literature suggests growing interest in using this compound for organic semiconductors and photovoltaic materials.

Synthetic approaches to 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol typically involve multi-step organic transformations. Common methods include Suzuki-Miyaura coupling reactions to assemble the biphenyl core, followed by selective fluorination and protection/deprotection strategies. The optimization of these synthetic routes is an active area of research, with particular focus on improving atom economy and yield while minimizing environmental impact.

Analytical characterization of 1261945-18-9 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound typically shows characteristic signals in ¹H NMR for the aromatic protons, methoxy group, and methyl substituent, while ¹⁹F NMR provides specific information about the fluorine environment. These analytical methods are crucial for quality control in both research and potential industrial applications.

The stability profile of 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol makes it suitable for various applications. It demonstrates good thermal stability under standard conditions and reasonable solubility in common organic solvents. These properties facilitate its handling in laboratory settings and potential scale-up processes. Researchers are particularly interested in its photostability characteristics for applications in light-sensitive materials.

Current market trends show increasing demand for specialized fluorinated compounds like CAS 1261945-18-9. The global push for innovative materials in electronics and targeted therapeutics in pharmaceuticals drives research interest. Several specialty chemical suppliers have included this compound in their catalogs, reflecting its growing importance in chemical research and development.

Environmental and safety considerations for 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures should be maintained, including the use of personal protective equipment and adequate ventilation. Disposal should comply with local regulations for fluorinated organic compounds.

Future research directions for 1261945-18-9 may explore its potential in green chemistry applications and catalysis. The unique electronic properties imparted by its substitution pattern could make it valuable in organocatalysis or as a ligand in transition metal complexes. Additionally, its application in bioactive molecule synthesis continues to be an area of active investigation.

For researchers working with 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol, proper storage conditions are essential to maintain compound integrity. Recommended storage includes protection from light in a cool, dry environment under inert atmosphere when possible. These precautions help preserve the compound's stability for extended periods.

The intellectual property landscape surrounding CAS 1261945-18-9 shows increasing activity, particularly in pharmaceutical applications. Recent patent filings suggest novel uses in kinase inhibitor development and neuroprotective agents, highlighting the compound's versatility in drug discovery programs.

In conclusion, 2-fluoro-5-(4-methoxy-2-methylphenyl)phenol represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its unique structural features and adaptable chemistry make it valuable for both current applications and future innovations in material science and pharmaceutical research. As synthetic methodologies advance and new applications emerge, the importance of this compound is likely to grow significantly in coming years.